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Compound of Interest

Compound Name: Tos-PEG4-t-butyl ester

Cat. No.: B611434 Get Quote

Essential Safety and Handling Guide for Tos-
PEG4-t-butyl Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tos-PEG4-t-butyl ester (CAS No. 217817-01-1). Adherence to

these guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tos-PEG4-t-butyl ester is classified as an irritant. The following GHS hazard information has

been identified:

GHS Pictogram:

GHS07: Exclamation Mark

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P313: Get medical advice/attention.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

A comprehensive summary of the required Personal Protective Equipment (PPE) is provided

below.
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Protection Type Required Equipment
Specifications & Best

Practices

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be used when there is a risk of

splashing.

Must be ANSI Z87.1 compliant.

Ensure a snug fit to prevent

any gaps.

Skin Protection

Chemical-resistant gloves

(Butyl rubber or Nitrile rubber).

A lab coat or chemical-

resistant apron.

Inspect gloves for any signs of

degradation or punctures

before use. Change gloves

immediately if contaminated.

Lab coats should be fully

buttoned.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

with an organic vapor cartridge

is recommended if working

outside of a fume hood or in

poorly ventilated areas.

Ensure proper fit and training

for respirator use.

Hand Protection
Butyl rubber or Nitrile rubber

gloves.

Double gloving is

recommended for extended

handling periods.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.
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Procedure Step-by-Step Guidance

Handling

1. Ensure all necessary PPE is worn before

handling. 2. Handle in a chemical fume hood to

minimize inhalation exposure. 3. Avoid direct

contact with skin, eyes, and clothing. 4. Use

spark-proof tools and explosion-proof equipment

if the compound is flammable (refer to the full

SDS for flammability data). 5. Wash hands

thoroughly after handling.

Storage

1. Store in a tightly closed, original container. 2.

Keep in a cool, dry, and well-ventilated area. 3.

Store away from incompatible materials such as

strong oxidizing agents.

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation Immediate Action Plan

Skin Contact

1. Immediately flush the affected area with

plenty of water for at least 15 minutes. 2.

Remove contaminated clothing and shoes. 3. If

irritation persists, seek medical attention.[1]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Inhalation

1. Move the exposed person to fresh air. 2. If not

breathing, give artificial respiration. 3. If

breathing is difficult, give oxygen. 4. Seek

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Never give

anything by mouth to an unconscious person. 3.

Rinse mouth with water. 4. Seek immediate

medical attention.

Spill

1. Evacuate the area and ensure adequate

ventilation. 2. Wear appropriate PPE. 3. Absorb

the spill with an inert, non-combustible material

(e.g., sand, vermiculite). 4. Collect the absorbed

material into a labeled, sealed container for

hazardous waste disposal. 5. Clean the spill

area with a suitable solvent, followed by soap

and water.

Disposal Plan
All waste containing Tos-PEG4-t-butyl ester must be treated as hazardous waste.
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Waste Type Disposal Protocol

Chemical Waste

1. Collect all residual chemical and

contaminated materials in a clearly labeled,

sealed, and compatible waste container. 2. Do

not mix with other waste streams unless

compatibility is confirmed. 3. Arrange for

disposal by a licensed hazardous waste

disposal company.

Contaminated PPE

1. Used gloves, disposable lab coats, and other

contaminated PPE should be collected in a

designated hazardous waste container. 2.

Dispose of as hazardous waste through a

licensed contractor.

Experimental Workflow & Safety Diagram
The following diagram outlines the logical workflow for the safe handling and disposal of Tos-
PEG4-t-butyl ester.
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Caption: Workflow for Safe Handling of Tos-PEG4-t-butyl Ester.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b611434?utm_src=pdf-body-img
https://www.benchchem.com/product/b611434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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